Cas no 1807882-32-1 ((1S,5R)-7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-one)

• Product Name: (1S,5R)-7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-one
• CAS No: 1807882-32-1
• MF: C₈H₁₂O₂
• MW: 140.18
• CID: 5103385
• PubChem ID: 86812250
• Update Time: 2026-03-03

(1S,5R)-7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[3.2.0]heptan-6-one, 7,7-dimethyl-, (1R,5S)-rel-
• (1S,5R)-7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-one

• Inchi： 1S/C8H12O2/c1-8(2)6(9)5-3-4-10-7(5)8/h5,7H,3-4H2,1-2H3/t5-,7-/m1/s1
• InChI Key： IBUYIUUEKIEMMA-IYSWYEEDSA-N
• SMILES： [C@@]12([H])[C@@]([H])(C(=O)C1(C)C)CCO2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes

Additional information on (1S,5R)-7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-one

Chemical Compound CAS No. 1807882-32-1: (1S,5R)-7,7-Dimethyl-2-Oxabicyclo[3.2.0]Heptan-6-One

The compound with CAS No. 1807882-32-1, named (1S,5R)-7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-one, is a bicyclic ketone with a unique stereochemical configuration. This compound belongs to the class of bicyclic compounds, which are known for their rigid structures and potential applications in drug design and organic synthesis. The bicyclo[3.2.0]heptane framework provides a rigid scaffold that can be further functionalized to explore its chemical and biological properties.

Recent studies have highlighted the importance of bicyclic ketones like (1S,5R)-7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-one in the development of bioactive molecules. Researchers have focused on the synthesis of such compounds due to their potential as intermediates in the construction of complex natural products and pharmaceutical agents. The stereochemistry of this compound plays a crucial role in determining its reactivity and biological activity.

The synthesis of (1S,5R)-7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-one involves a multi-step process that typically includes cyclization reactions and stereochemical control techniques. One notable approach reported in recent literature involves the use of ring-closing metathesis to form the bicyclic framework, followed by oxidation to introduce the ketone functionality. This method has been optimized to achieve high yields and excellent stereocontrol, making it a valuable route for synthesizing similar compounds.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery programs targeting various therapeutic areas such as oncology, inflammation, and infectious diseases. The bicyclic structure provides a platform for exploring diverse interactions with biological targets, including enzymes and receptors.

In addition to its role in drug design, (1S,5R)-7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-one has been studied for its ability to participate in enantioselective reactions. Researchers have demonstrated that this compound can act as a chiral auxiliary or catalyst in asymmetric synthesis protocols, further expanding its utility in organic chemistry.

Recent advancements in computational chemistry have also enabled detailed studies of the electronic properties and reactivity of this compound at the molecular level. Quantum mechanical calculations have provided insights into the bonding interactions within the bicyclic framework and how they influence the compound's reactivity towards nucleophilic or electrophilic attack.

Moreover, green chemistry approaches have been applied to the synthesis and application of (1S,5R)-7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-one, emphasizing sustainability and environmental considerations. These efforts align with current trends in chemical research aimed at reducing waste and improving energy efficiency.

In conclusion, (1S,5R)-7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-one is a versatile bicyclic ketone with significant potential in organic synthesis and drug discovery research.